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MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
stability problems

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
Cat. No.: S12863348

Chemical Identity & Storage

The table below summarizes the core identity and supplier-recommended storage conditions for MC-Gly-

Gly-Phe-Gly-(R)-Cyclopropane-Exatecan.

Property Description

CAS Number 2414254-51-4 [1] [2] [3]

Molecular Formula CssHeoFNoO1s [1] [2] [4]

Molecular Weight 1074.12 g/mol [1] [2] [4]

Primary Storage (Powder) -20°C for 3 years; 4°C for 2 years (sealed, dry) [2] [4] [5].
Primary Storage (Solution) -80°C for 6 months; -20°C for 1 month (sealed, dry) [2] [4] [5].
Shipping Condition Ambient temperature (stable for a few days during transit) [4] [5].

Stability & Handling FAQs
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Here are answers to common questions regarding the stability and handling of this ADC drug-linker

conjugate.

Q1: What are the critical stability risks for this compound? The primary stability risks are exposure to
moisture and inappropriate storage temperatures. The product must be stored in a sealed and protected
environment to avoid degradation caused by moisture absorption [4] [5]. Repeated freeze-thaw cycles of

stock solutions should also be minimized [2].

Q2: How should I prepare and store stock solutions? It is highly recommended to use freshly opened,
anhydrous DMSO to prepare stock solutions, as hygroscopic DMSO can significantly impact solubility and

compound stability [2].

e Solubility in DMSO: 100 mg/mL (93.10 mM) [2].

e Preparation: Once prepared, aliquot the stock solution into single-use volumes to avoid repeated
freeze-thaw cycles [2] [5].

e Storage: Store aliquots at -80°C for 6 months or -20°C for 1 month in a sealed container [2] [4].

Q3: Are there any specific handling precautions? Yes. This compound is intended for research use only
and is not for human consumption [1] [2] [4]. Standard laboratory safety practices should be followed when

handling, including the use of personal protective equipment (PPE).

Troubleshooting Guide

Use this guide to diagnose and address common experimental issues.

Problem Possible Cause Suggested Solution

Low Solubility Solvent quality, old Use freshly opened, anhydrous DMSO. Gently warm
DMSO. and use brief ultrasonication to aid dissolution [2] [4].

Unexpected Compound Verify storage conditions of both powder and stock

HPLC/Analysis degradation, solutions. Prepare a fresh stock solution from a

Results unstable solution. properly stored powder aliquot. Ensure analytical

methods are compatible [6].
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Problem Possible Cause Suggested Solution
Loss of Biological Repeated freeze- Always aliquot stock solutions. Avoid using a master
Activity thaw cycles, stock for daily experiments. Confirm storage

improper storage. temperature is consistently maintained [2].

Experimental Workflow for Stable Reconstitution

The following diagram outlines the recommended workflow for handling this compound to ensure maximum

stability throughout your experiment.
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Experimental Protocol: Preparing a Working Solution
for In Vivo Studies

This protocol describes how to prepare a 2.5 mg/mL working solution suitable for animal studies using a

corn oil-based formulation [4] [5].

Materials:

MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan powder stored at -20°C
Anhydrous DMSO

Corn oil

Sterile saline

Method:

e Prepare DMSO Stock Solution:

o Briefly centrifuge the vial of compound powder to bring the contents to the bottom.
o Calculate the volume needed for a 25 mg/mL stock solution in DMSO. For example, to make

1 mL, add 40 pL of DMSO per 1 mg of powder.
o Vortex and/or briefly sonicate the mixture until the solid is fully dissolved, resulting in a clear

solution.

¢ Prepare In Vivo Working Solution:

o Use the formulation: DMSO : Corn oil = 10 : 90 [4] [5].
o For 1 mL of a 2.5 mg/mL working solution:

= Add 100 pL of the 25 mg/mL DMSO stock solution to 900 pL of corn oil.

= Vortex the mixture thoroughly until a clear or homogenous suspension is achieved.
o The working solution should be prepared freshly and used immediately for in vivo

administration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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stability-problems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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